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Compound of Interest

Compound Name: 2-Cyclopentene-1-acetic acid

Cat. No.: B079207 Get Quote

An In-Depth Technical Guide to 2-Cyclopentene-1-acetic acid (CAS: 13668-61-6) for

Advanced Research and Development

Introduction
2-Cyclopentene-1-acetic acid is a versatile bifunctional molecule featuring a reactive

carboxylic acid and a cyclic alkene. This unique combination makes it a valuable intermediate

and building block in organic synthesis. Its structural motif is a key component in a variety of

natural products and pharmacologically active compounds, positioning it as a molecule of

significant interest for professionals in drug discovery, fragrance synthesis, and materials

science. This guide serves as a comprehensive technical resource, offering insights into its

properties, synthesis, reactivity, and applications, grounded in established scientific principles

to empower researchers in their experimental endeavors.

Core Chemical Identity and Physicochemical
Properties
A thorough understanding of a compound's fundamental properties is the bedrock of successful

experimental design. 2-Cyclopentene-1-acetic acid is a colorless liquid under standard

conditions, characterized by the identifiers and properties summarized below.[1][2][3][4]

Chemical Structure
Caption: Chemical Structure of 2-Cyclopentene-1-acetic acid
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Data Summary Table
Property Value Source(s)

CAS Number 13668-61-6 [1][5]

Molecular Formula C₇H₁₀O₂ [1][3][6]

Molecular Weight 126.15 g/mol [1][2][3]

IUPAC Name
2-(Cyclopent-2-en-1-yl)acetic

acid
[3]

Synonyms
2-Cyclopenten-1-ylacetic acid,

Cyclopent-2-enylacetic acid
[4]

Appearance Colorless liquid [4][6]

Melting Point 19 °C (lit.) [1][2][5]

Boiling Point 93-94 °C @ 2.5 mmHg (lit.) [2][5][6]

Density 1.047 g/mL at 25 °C (lit.) [2][4][6]

Refractive Index (n²⁰/D) 1.468 (lit.) [1][2][6]

Solubility
Insoluble in water; soluble in

alcohols, ethers
[6]

pKa 4.61 ± 0.10 (Predicted) [4]

Synthesis, Purification, and Characterization
The reliable acquisition of high-purity material is paramount. This section details a common

synthetic approach and outlines the necessary protocols for purification and structural

verification.

Synthetic Pathway Overview
A prevalent method for synthesizing 2-cyclopentene-1-acetic acid involves the reaction of a

suitable cyclopentene precursor with a two-carbon synthon for the acetic acid moiety.[6] One

common strategy is the alkylation of a malonic ester with a cyclopentenyl halide, followed by
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hydrolysis and decarboxylation. This classical approach offers robust and predictable

outcomes.

Reactants

Reaction Steps
3-Bromocyclopentene

1. Alkylation
(NaOEt, EtOH)

Diethyl Malonate

2. Saponification
(NaOH, H₂O)

Intermediate Ester 3. Acidification & Decarboxylation
(HCl, Heat)

Dicarboxylate Salt 2-Cyclopentene-1-acetic acid

2-Cyclopentene-1-acetic acid

Carboxylic Acid Reactions Alkene Reactions

C₇H₁₀O₂

Ester
(R-OH, H⁺)

Amide
(SOCl₂, then R₂NH)

Primary Alcohol
(LiAlH₄)

Cyclopentylacetic acid
(H₂, Pd/C)

Epoxide
(m-CPBA)

Dihalide
(Br₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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